Cas no 2172568-34-0 (methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate)
methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-1592519
- 2172568-34-0
- methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate
- methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate
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- Inchi: 1S/C9H15NO2/c1-12-8(11)9(5-10)3-6-2-7(6)4-9/h6-7H,2-5,10H2,1H3
- InChI Key: GJDKHBSAELLEKT-UHFFFAOYSA-N
- SMILES: O(C)C(C1(CN)CC2CC2C1)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 52.3Ų
methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592519-0.05g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 0.05g |
$1296.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-0.1g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 0.1g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-0.25g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 0.25g |
$1420.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-0.5g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 0.5g |
$1482.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-1.0g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 1.0g |
$1543.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-2.5g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 2.5g |
$3025.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-5.0g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 5.0g |
$4475.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-10.0g |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 10.0g |
$6635.0 | 2023-07-10 | ||
| Enamine | EN300-1592519-50mg |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 50mg |
$1008.0 | 2023-09-23 | ||
| Enamine | EN300-1592519-100mg |
methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate |
2172568-34-0 | 100mg |
$1056.0 | 2023-09-23 |
methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on methyl 3-(aminomethyl)bicyclo3.1.0hexane-3-carboxylate
Methyl 3-(Aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate: A Comprehensive Overview
Methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate, also known by its CAS number 2172568-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its potential applications in drug design and development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers seeking novel therapeutic agents.
The structure of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate consists of a bicyclo[3.1.0]hexane ring system with an amino methyl group and a carboxylate ester moiety. This combination of functional groups provides the compound with versatile chemical properties, enabling it to participate in a wide range of chemical reactions and biological interactions. The bicyclic framework is particularly noteworthy, as it imparts rigidity and stability to the molecule, which are desirable traits in drug candidates.
Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate. Researchers have explored various strategies, including ring-closing metathesis and stereoselective synthesis, to optimize the production process. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for biological studies and potential therapeutic applications.
In terms of biological activity, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate has shown promising results in preclinical studies. It has been demonstrated to exhibit potent activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, recent research has focused on its ability to modulate cellular signaling pathways, which could be exploited for treating various diseases, including cancer and inflammatory disorders.
The pharmacokinetic properties of methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate have also been investigated in depth. Studies indicate that the compound has favorable absorption and distribution characteristics, which are critical for its effectiveness as a drug candidate. Furthermore, its metabolic stability and excretion profiles have been optimized through structural modifications, ensuring that it remains active in the body for an extended period.
From an application standpoint, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate holds great promise in several therapeutic areas. Its ability to target specific biological pathways makes it a valuable tool in the development of personalized medicine. Researchers are currently exploring its potential as an anti-cancer agent, where it could be used to inhibit tumor growth and metastasis.
In conclusion, methyl 3-(aminomethyl)bicyclo[3.1.0]hexane-3-carboxylate (CAS No: 2172568-34-0) is a compound with remarkable chemical and biological properties that make it a valuable asset in modern drug discovery efforts. With ongoing research uncovering new insights into its structure-function relationships and therapeutic potential, this compound is poised to play a significant role in advancing medical science.
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